molecular formula C14H10FNO3 B8373835 2-(2-Nitro-5-fluorophenyl)-1-phenylethanone

2-(2-Nitro-5-fluorophenyl)-1-phenylethanone

Cat. No.: B8373835
M. Wt: 259.23 g/mol
InChI Key: BNRGGYIHQCTDNJ-UHFFFAOYSA-N
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Description

2-(2-Nitro-5-fluorophenyl)-1-phenylethanone is a useful research compound. Its molecular formula is C14H10FNO3 and its molecular weight is 259.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H10FNO3

Molecular Weight

259.23 g/mol

IUPAC Name

2-(5-fluoro-2-nitrophenyl)-1-phenylethanone

InChI

InChI=1S/C14H10FNO3/c15-12-6-7-13(16(18)19)11(8-12)9-14(17)10-4-2-1-3-5-10/h1-8H,9H2

InChI Key

BNRGGYIHQCTDNJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)CC2=C(C=CC(=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.12 mL (20 mmol) of 4-fluoronitrobenzene and 4.12 mL (21 mmol) of [(1-phenyl-1-ethenyl)oxy]trimethylsilane in 30 mL of THF at -78° C. was added 5.502 g (20 mmol) of TASF dissolved in 6 mL of acetonitrile and 5 mL of THF. After stirring for 3 hrs at -78° C., 1.00 mL (19.50 mmol) of bromine in 5 mL of cyclohexane was added dropwise. After being stirred for 15 min at -78° C., the mixture was warmed to room temperature and stirred further for 30 min. Thirty mL of saturated sodium bisulfite was added, and the product was extracted into four 60 mL portions of ether. The organic phase was washed with saturated sodium chloride, dried, and concentrated. Chromatography on silica using 30% ether/hexanes yielded the expected product. The yield was 1.660 g (38%) of product, which was an oil. The product material was analyzed by infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.
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